Methyl 2-(dimethylamino)prop-2-enoate
Overview
Description
“Methyl 2-(dimethylamino)prop-2-enoate” is a chemical compound with the molecular formula C6H11NO2 . It is used in scientific research and has been mentioned in various scientific literature .
Synthesis Analysis
The synthesis of similar compounds has been described in the literature. For example, 2-Dimethylaminoethyl acrylate is prepared via transesterification of acrylic acid esters such as methyl acrylate or ethyl acrylate with 2-dimethylaminoethanol under acid catalysis with tin compounds or titanium compounds . More than 95% yield can be achieved .
Molecular Structure Analysis
The molecular structure of “Methyl 2-(dimethylamino)prop-2-enoate” is characterized by a dimethylamino group that is twisted slightly relative to the acrylate fragment . This results in a dihedral angle of 11.6° .
Chemical Reactions Analysis
While specific chemical reactions involving “Methyl 2-(dimethylamino)prop-2-enoate” are not detailed in the search results, it is known that similar compounds can participate in various chemical reactions. For instance, they can form ignitable mixtures with air and tend to spontaneously polymerize at elevated temperatures, upon irradiation, and in the presence of free-radical initiators .
Physical And Chemical Properties Analysis
“Methyl 2-(dimethylamino)prop-2-enoate” has a molecular weight of 185.26 g/mol . It has a hydrogen bond donor count of 0, a hydrogen bond acceptor count of 3, and a rotatable bond count of 5 . The exact mass and monoisotopic mass are 185.141578849 g/mol . The topological polar surface area is 29.5 Ų .
Scientific Research Applications
Synthesis of Heterocyclic Systems
Methyl 2-(dimethylamino)prop-2-enoate serves as a versatile precursor in the synthesis of multifunctional heterocyclic compounds. For example, it has been used in the preparation of pyrroles, pyrimidines, pyridazines, pyrazoles, and isoxazoles, demonstrating its utility in creating polysubstituted heterocyclic systems (Lucija Pizzioli et al., 1998). Additionally, its derivates have been employed in the synthesis of 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones, showcasing its application in generating complex heterocyclic frameworks (Lovro Selič et al., 1997).
Development of Green Solvents and Additives
In the field of material science, methyl 2-(dimethylamino)prop-2-enoate derivatives have been explored for their potential as green solvents and additives. For instance, RhodiasolvⓇ PolarClean, which includes methyl-5-(dimethylamino)-2-methyl-5-oxopentanoate, has been studied for its utility in fabricating microporous poly(vinylidene fluoride) hollow fiber membranes. This application benefits from its solubility in water, enabling a combination of thermally induced phase separation and non-solvent induced phase separation methods, which are crucial in membrane formation and functionalization (Naser Tavajohi Hassankiadeh et al., 2015).
properties
IUPAC Name |
methyl 2-(dimethylamino)prop-2-enoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO2/c1-5(7(2)3)6(8)9-4/h1H2,2-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SOTYGGXREPPRCJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=C)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50568509 |
Source
|
| Record name | Methyl 2-(dimethylamino)prop-2-enoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50568509 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(dimethylamino)prop-2-enoate | |
CAS RN |
20664-47-5 |
Source
|
| Record name | Methyl 2-(dimethylamino)prop-2-enoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50568509 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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